N-(4-ethoxyphenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23N5O3S/c1-3-30-18-9-5-16(6-10-18)23-26-25-20-13-14-22(27-28(20)23)32-15-21(29)24-17-7-11-19(12-8-17)31-4-2/h5-14H,3-4,15H2,1-2H3,(H,24,29)
• InChI Key: VOIWFMDFERMJTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)OCC
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

“N-(4-ethoxyphenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide” is a versatile material used in scientific research for its diverse applications, ranging from drug discovery to material science. It’s a part of the triazole compounds which are known for their versatile biological activities.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol with other compounds in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Molecular Structure Analysis

The compound belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group.

Chemical Reactions Analysis

The compound might form hydrogen bond interactions with key amino acid residues of the target receptor to enhance antibacterial effects.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned, triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.